4-chloro-3-propoxy-N-pyridin-3-ylbenzenesulfonamide
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Overview
Description
4-chloro-3-propoxy-N-pyridin-3-ylbenzenesulfonamide is a chemical compound with the molecular formula C14H15ClN2O3S . It has a molecular weight of 326.8 g/mol . The compound is also known by several synonyms, including [(4-chloro-3-propoxyphenyl)sulfonyl]-3-pyridylamine .
Molecular Structure Analysis
The InChI string for this compound isInChI=1S/C14H15ClN2O3S/c1-2-8-20-14-9-12(5-6-13(14)15)21(18,19)17-11-4-3-7-16-10-11/h3-7,9-10,17H,2,8H2,1H3
. The Canonical SMILES is CCCOC1=C(C=CC(=C1)S(=O)(=O)NC2=CN=CC=C2)Cl
. Physical And Chemical Properties Analysis
The compound has a number of computed properties. It has a XLogP3-AA value of 2.9, indicating its partition coefficient between octanol and water, which is a measure of its hydrophobicity . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 5 . The compound has a rotatable bond count of 6 . Its exact mass and monoisotopic mass are both 326.0491912 g/mol . The topological polar surface area is 76.7 Ų , and it has a heavy atom count of 21 .Mechanism of Action
The mechanism of action of CPB is not fully understood, but it is believed to work by inhibiting specific enzymes that play a crucial role in disease progression. The compound has been shown to target various pathways involved in cancer cell growth and proliferation, making it a potential candidate for cancer therapy.
Biochemical and Physiological Effects:
CPB has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-tumor, and neuroprotective effects. The compound has also been shown to modulate specific signaling pathways involved in cancer cell growth and survival.
Advantages and Limitations for Lab Experiments
CPB has several advantages for use in lab experiments, including its high purity and stability. However, the compound has certain limitations, including its low solubility in water, which can make it challenging to administer in vivo.
Future Directions
There are several future directions for research on CPB, including its potential use in combination therapy with other drugs, its efficacy in clinical trials, and its potential for use in the treatment of other diseases. Further studies are also needed to determine the optimal dosage and administration route for CPB.
Synthesis Methods
The synthesis of CPB involves the reaction of 4-chloro-3-nitrobenzenesulfonamide with propylamine and pyridine. The reaction is carried out under specific conditions to obtain the desired product with high purity and yield.
Scientific Research Applications
CPB has been extensively studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurological disorders. The compound has shown promising results in preclinical studies, and further research is underway to determine its efficacy in clinical trials.
properties
IUPAC Name |
4-chloro-3-propoxy-N-pyridin-3-ylbenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN2O3S/c1-2-8-20-14-9-12(5-6-13(14)15)21(18,19)17-11-4-3-7-16-10-11/h3-7,9-10,17H,2,8H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFIDEEWTSNOBIS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=CC(=C1)S(=O)(=O)NC2=CN=CC=C2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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